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Compound of Interest

Compound Name: Cupric bromide

Cat. No.: B045440

An In-depth Technical Guide to Cupric Bromide

This technical guide provides a comprehensive overview of the chemical and physical
properties of cupric bromide (Copper(ll) bromide), including its molecular structure and a
detailed experimental protocol for its synthesis. This document is intended for researchers,
scientists, and professionals in drug development and other scientific fields who require a
thorough understanding of this compound.

Core Properties of Cupric Bromide

Cupric bromide, with the chemical formula CuBrz, is an inorganic compound that appears as a
grayish-black crystalline solid.[1][2] It is deliquescent, meaning it has a strong tendency to
absorb moisture from the air.[3][4] The compound is notable for its use as a brominating agent
in organic synthesis and as an intensifier in photographic processing.[1][5]

Quantitative Data Summary

The key physical and chemical properties of cupric bromide are summarized in the table
below for easy reference and comparison.
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Property Value Units
Chemical Formula CuBr2

Molar Mass 223.37 g/mol
Appearance Grayish-black crystals

Density 4.710 - 4.77 g/cm3
Melting Point 498 °C
Boiling Point 900 °C
Solubility in Water (20 °C) 55.7 /100 mL
Crystal Structure Monoclinic

Sources:[1][2][3][6]

Molecular and Crystal Structure

In the solid state, cupric bromide exhibits a polymeric structure.[1][6] The crystal structure is
monoclinic, belonging to the C2/m space group.[1] The structure consists of planar square
CuBra units that are connected on opposite sides to form chains.[1] This arrangement results in
a distorted cadmium iodide (Cdlz) type structure, where the copper atoms have a 4+2
coordination.[7] At high temperatures in the gas phase, monomeric CuBrz units are present.[1]

A simplified representation of the repeating unit in the polymeric chain structure of solid cupric
bromide is provided below.

Cu Cu
Br Br Br Br

Polymeric Chain Structure of Cupric Bromide
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Caption: A diagram illustrating the linkage of planar CuBra units in the polymeric chain of solid
cupric bromide.

Experimental Protocol: Synthesis of Cupric Bromide

The following protocol details a standard laboratory method for the synthesis of anhydrous
cupric bromide from copper(ll) oxide and hydrobromic acid.

Reaction: CuO + 2HBr — CuBrz + H20[1]
Materials:

o Copper(ll) oxide (CuO)

e Hydrobromic acid (HBr, 48% aqueous solution)
« Distilled water

e Phosphorus pentoxide (P40O10) for dehydration
Equipment:

e Glass beaker

o Magnetic stirrer and stir bar

e Heating mantle or hot plate

o Crystallizing dish

e Buchner funnel and filter paper

e Vacuum flask

» Desiccator

Procedure:
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Reaction Setup: In a well-ventilated fume hood, place a magnetic stir bar in a glass beaker.

Addition of Reactants: Carefully add a measured amount of hydrobromic acid to the beaker.
While stirring, slowly add a stoichiometric amount of copper(ll) oxide powder to the acid. The
reaction is exothermic, so the addition should be done in small portions to control the
temperature.

Dissolution: Gently heat the mixture while stirring until all the copper(ll) oxide has reacted
and dissolved, forming a dark solution.

Crystallization: Transfer the warm solution to a crystallizing dish and allow it to cool slowly to
room temperature. Black crystals of cupric bromide will form. To obtain the tetrahydrate
form, the solution can be recrystallized at 0 °C.[1]

Isolation of Crystals: Collect the crystals by vacuum filtration using a Bichner funnel. Wash
the crystals with a small amount of cold distilled water to remove any unreacted acid.

Dehydration: To obtain anhydrous cupric bromide, the collected crystals must be thoroughly
dried. Place the crystals in a desiccator containing a suitable drying agent, such as
phosphorus pentoxide, and apply a vacuum.[1] The anhydrous form is obtained by heating
the tetrahydrate above 18 °C.[1]

Storage: Store the anhydrous cupric bromide in a tightly sealed container in a dry
environment to prevent moisture absorption.

Safety Precautions:

Cupric bromide is harmful if swallowed and can cause irritation to the skin, eyes, and
respiratory tract.[1]

It affects the central nervous system, brain, eyes, liver, and kidneys.[1]

All procedures should be carried out in a fume hood, and appropriate personal protective
equipment (gloves, safety glasses, lab coat) should be worn.

Hydrobromic acid is corrosive and should be handled with extreme care.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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